Cas no 61449-55-6 (Thiourea, N-(4-bromophenyl)-N'-methyl-)

• Product Name: Thiourea, N-(4-bromophenyl)-N'-methyl-
• CAS No: 61449-55-6
• MF: C₈H₉BrN₂S
• MW: 245.139459371567
• MDL: MFCD02940754
• CID: 478919
• PubChem ID: 698298
• Update Time: 2025-04-23

Thiourea, N-(4-bromophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-bromophenyl)-N'-methyl-
• 1-(4-bromophenyl)-3-methylthiourea
• A914056
• AS-76330
• CHEMBL1459741
• N-(p-bromophenyl)-N'-methylthiourea
• N-(4-bromophenyl)-N'-methylthiourea
• SR-01000242473
• [(4-bromophenyl)amino](methylamino)methane-1-thione
• SR-01000242473-1
• MLS000665135
• N-methyl-N'-4-bromophenylthiourea
• MFCD02940754
• F19872
• FT-0699461
• 61449-55-6
• AKOS003313914
• HMS2567F20
• SMR000270356
• CS-0151045
• DTXSID20351349
• AJ-292/40871753
• DB-215594
• STK416285

• MDL： MFCD02940754
• Inchi： 1S/C8H9BrN2S/c1-10-8(12)11-7-4-2-6(9)3-5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： RMHOFVOPHVEJKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(NC)=S

Computed Properties

• Exact Mass: 243.96707
• Monoisotopic Mass: 243.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on Thiourea, N-(4-bromophenyl)-N'-methyl-

Thiourea, N-(4-bromophenyl)-N'-methyl- (CAS No 61449-55-6): Chemical Properties, Biological Activity, and Applications

The compound Thiourea, N-(4-bromophenyl)-N'-methyl- (CAS No 61449-55-6) is a unique organic compound that belongs to the family of thiosemicarbazones. This compound has garnered significant attention in recent years due to its potential applications in the field of biomedical research and pharmaceutical development. Its structure, comprising a thiourea core with substituents at specific positions, offers intriguing properties that make it a subject of interest for scientists and researchers alike.

Thiourea derivatives are known for their diverse chemical reactivity and ability to participate in various biochemical processes. The 4-bromophenyl group attached to the nitrogen atom introduces aromaticity and enhances the compound's electronic properties, while the methyl group at the N'-position adds steric and electronic effects that can influence its behavior in different environments. These features make Thiourea, N-(4-bromophenyl)-N'-methyl- a versatile molecule with potential applications in drug design, catalysis, and biotechnology.

Recent studies have highlighted the importance of thioureas in enzymatic inhibition and antimicrobial activity. The presence of the bromine atom at the para position of the phenyl ring can enhance the compound's ability to interact with biological systems, making it a promising candidate for pharmacological research. Furthermore, its structural similarity to known bioactive compounds suggests that it may possess unique biological activities that could be harnessed for therapeutic purposes.

In the realm of drug delivery systems, thioureas have shown potential as carriers for targeted drug delivery due to their ability to form stable complexes with biomolecules. The N-(4-bromophenyl)-N'-methylthiourea derivative, in particular, may serve as a platform for designing smart drugs that can respond to specific physiological conditions. This attribute is highly sought after in the development of next-generation therapies aimed at improving efficacy and reducing side effects.

Another area where Thiourea, N-(4-bromophenyl)-N'-methyl- has shown promise is in cancer research. The compound's ability to modulate cellular pathways involved in tumor growth and metastasis could make it a valuable tool in the fight against cancer. Recent advancements in targeted therapy and precision medicine have emphasized the need for compounds that can selectively target cancer cells while sparing healthy tissues, and this thiourea derivative may fit well into this paradigm.

Moreover, the compound's stability under physiological conditions is a critical factor that determines its suitability as a therapeutic agent. Studies have demonstrated that Thiourea, N-(4-bromophenyl)-N'-methyl- exhibits good stability in aqueous environments, which is a desirable trait for drugs intended for systemic administration. This property ensures that the compound can maintain its biological activity throughout its journey from the site of administration to the target tissue.

Looking ahead, the potential applications of Thiourea, N-(4-bromophenyl)-N'-methyl- (CAS No 61449-55-6) are vast and varied. Its unique combination of chemical properties, biological activities, and structural features positions it as a valuable asset in the biomedical industry. As research into this compound continues to evolve, we can expect further breakthroughs that will unlock its full potential in drug discovery, disease treatment, and biotechnology.